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Compound of Interest

Compound Name: FzM1.8

Cat. No.: B607577

For Research Use Only: This document provides guidance on the proper disposal of FzZM1.8, a
frizzled 4 allosteric agonist intended for laboratory research purposes. The information herein is
based on general laboratory safety protocols and best practices in the absence of a specific
Safety Data Sheet (SDS) from the manufacturer. All procedures must be conducted in
accordance with institutional and local regulations. Always consult your institution's
Environmental Health and Safety (EHS) office for specific guidance.

FzM1.8 is a valuable tool for researchers studying Wnt signaling pathways.[1] As with all
laboratory chemicals, responsible handling and disposal are paramount to ensure the safety of
personnel and the protection of the environment. This guide provides essential information and
step-by-step procedures for the proper disposal of FzM1.8.

Chemical and Physical Properties

A summary of the known properties of FzM1.8 is provided below. This information is critical for
understanding its handling and disposal requirements.
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Property Value Source

3-Hydroxy-5-[[(2-
Chemical Name Naphthalenylamino)carbonylla  Tocris Bioscience

mino]benzoic acid

Molecular Formula C18H14N204 Tocris Bioscience
Molecular Weight 322.32 g/mol Tocris Bioscience
Appearance Solid MedchemExpress
. Soluble in DMSO (up to 100 o
Solubility Tocris Bioscience
mM)
Storage Store at -20°C Tocris Bioscience

Hazard Assessment and Safety Precautions

As a specific Safety Data Sheet (SDS) for FzM1.8 is not readily available, it should be handled
as a potentially hazardous substance. Based on the safety data for structurally similar
compounds, such as 3-Aminobenzoic acid, potential hazards may include skin, eye, and
respiratory irritation.

Personal Protective Equipment (PPE) is mandatory when handling FzM1.8:
e Gloves: Chemical-resistant gloves (e.qg., nitrile) are required.

o Eye Protection: Safety glasses or goggles must be worn.

o Lab Coat: A standard laboratory coat should be worn to protect from spills.

All handling of FzM1.8, including the preparation of solutions and the disposal process, should
be performed in a well-ventilated area, preferably within a chemical fume hood.

Disposal Procedures

The proper disposal of FzM1.8, whether in solid form or dissolved in a solvent such as DMSO,
is critical. The following step-by-step experimental protocol outlines the recommended
procedure for the safe disposal of this compound.
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Experimental Protocol for Disposal of FzM1.8

Objective: To safely dispose of FzZM1.8 waste in accordance with general laboratory chemical
waste guidelines.

Materials:

FzM1.8 waste (solid or in DMSO solution)

Appropriate hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Chemical fume hood

Procedure:
e Waste Segregation:

o Collect all waste containing FzM1.8, including unused solid compound, solutions in
DMSO, and any contaminated materials (e.g., pipette tips, tubes), in a designated and
compatible hazardous waste container.

o Do not mix FzM1.8 waste with other incompatible waste streams. It is generally advisable
to collect it with other non-halogenated organic solvent waste.

o Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "FzM1.8 (3-Hydroxy-5-[[(2-Naphthalenylamino)carbonyllamino]benzoic acid)".

o If in solution, indicate the solvent (e.g., "in DMSQO").
o Include the approximate concentration and quantity of the waste.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.
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o This area should be away from ignition sources and incompatible chemicals.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup.
Disposal of Empty Containers:

o Empty containers that held FzM1.8 should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol).

e The rinsate must be collected and disposed of as hazardous waste along with the FzM1.8

waste.

« After triple-rinsing and allowing the container to dry, deface the original label and dispose of
the container according to your institution's guidelines for non-hazardous laboratory glass or
plastic.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of FzM1.8.
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Caption: Workflow for the proper disposal of FzZM1.8 waste.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
FzM1.8, contributing to a secure laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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« To cite this document: BenchChem. [Proper Disposal of FzM1.8: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607577#fzm1-8-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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